(E)-2-amino-N-phenethyl-1-((thiophen-2-ylmethylene)amino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

• IUPAC Name: 2-amino-N-(2-phenylethyl)-1-[(E)-thiophen-2-ylmethylideneamino]pyrrolo[3,2-b]quinoxaline-3-carboxamide
• InChI: InChI=1S/C24H20N6OS/c25-22-20(24(31)26-13-12-16-7-2-1-3-8-16)21-23(29-19-11-5-4-10-18(19)28-21)30(22)27-15-17-9-6-14-32-17/h1-11,14-15H,12-13,25H2,(H,26,31)/b27-15+
• InChI Key: VGSCWXAIOLMZAM-JFLMPSFJSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)C2=C(N(C3=NC4=CC=CC=C4N=C23)N=CC5=CC=CS5)N
• Isomeric SMILES: C1=CC=C(C=C1)CCNC(=O)C2=C(N(C3=NC4=CC=CC=C4N=C23)/N=C/C5=CC=CS5)N
• Molecular Formula: C24H20N6OS
• Molecular Weight: 440.5 g/mol

Description

(E)-2-amino-N-phenethyl-1-((thiophen-2-ylmethylene)amino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide is a useful research compound. Its molecular formula is C24H20N6OS and its molecular weight is 440.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

The synthesis of quinoxalines and their derivatives, such as pyrrolo[2,3-b]quinoxalines, involves reactions like condensation, oxidation, and electrophilic substitution, which are fundamental in producing compounds with potential applications in various fields including pharmaceuticals and materials science (Aleksandrov, Zablotskii, & El’chaninov, 2020).

Pharmacological Applications

Quinoxalines possess unique pharmacological properties. For instance, the nitrogen-embedded heterocyclic structure of quinoxalines has been explored for versatile pharmacological applications. Studies involving the synthesis of organic salts of quinoxaline derivatives highlight their promise in generating new compounds with potential medicinal uses (Faizi et al., 2018).

Material Science

In material science, quinoxaline derivatives have been used in the development of polymers and other materials. For instance, polymerization involving quinoxaline-containing monomers has been investigated for creating hyperbranched aromatic polyamides with applications in high-temperature environments (Baek, Ferguson, & Tan, 2003).

Antimicrobial Agents

The reactivity of quinoxaline derivatives with heterocyclic amines has been explored to synthesize novel compounds with potential antimicrobial properties. This includes the development of thieno[2,3-d]pyrimidines and pyrrolo[3,4-b]quinoxalines as antimicrobial agents, highlighting their significance in addressing microbial resistance (Ammar, Ismail, El-Gaby, & Zahran, 2002).

Optoelectronic Properties

Quinoxaline derivatives have been studied for their optoelectronic properties. For example, the synthesis and electropolymerization of quinoxaline moieties attached to terthiophene monomers have been investigated for their potential application in optoelectronic devices due to their unique fluorescence and metal ion sensitivity (Carbas, Kıvrak, Zora, & Önal, 2012).